Cas no 1350513-17-5 ([5-(2,2,2-Trifluoroethoxy)-3-pyridyl]boronic acid)

• Product Name: [5-(2,2,2-Trifluoroethoxy)-3-pyridyl]boronic acid
• CAS No: 1350513-17-5
• MF: C₇H₇BF₃NO₃
• MW: 220.94159245491
• MDL: MFCD19674142
• CID: 5065931
• Update Time: 2025-09-23

[5-(2,2,2-Trifluoroethoxy)-3-pyridyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-(2,2,2-Trifluoroethoxy)pyridin-3-yl)boronic acid
• [5-(2,2,2-trifluoroethoxy)pyridin-3-yl]boronic acid
• [5-(2,2,2-trifluoroethoxy)-3-pyridyl]boronic acid
• [5-(2,2,2-Trifluoroethoxy)-3-pyridyl]boronic acid

• MDL： MFCD19674142
• Inchi： 1S/C7H7BF3NO3/c9-7(10,11)4-15-6-1-5(8(13)14)2-12-3-6/h1-3,13-14H,4H2
• InChI Key： QCHZDFUJSFGGJV-UHFFFAOYSA-N
• SMILES： FC(COC1C=NC=C(B(O)O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Topological Polar Surface Area: 62.6

Additional information on [5-(2,2,2-Trifluoroethoxy)-3-pyridyl]boronic acid

Comprehensive Overview of [5-(2,2,2-Trifluoroethoxy)-3-pyridyl]boronic acid (CAS No. 1350513-17-5)

[5-(2,2,2-Trifluoroethoxy)-3-pyridyl]boronic acid (CAS No. 1350513-17-5) is a specialized boronic acid derivative widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery. Its unique structure, featuring a trifluoroethoxy substituent, enhances its reactivity and solubility, making it invaluable for constructing complex molecular architectures.

The growing demand for boronic acid-based reagents in medicinal chemistry has positioned [5-(2,2,2-Trifluoroethoxy)-3-pyridyl]boronic acid as a key intermediate. Researchers frequently search for "boronic acid applications in drug development" or "Suzuki coupling reagents 2024," reflecting its relevance in cutting-edge science. Its CAS No. 1350513-17-5 is often queried alongside terms like "high-purity boronic acids" and "pyridine derivatives for synthesis," underscoring its niche yet critical role.

From a synthetic perspective, this compound’s trifluoroethoxy group offers distinct advantages, such as improved metabolic stability in bioactive molecules—a hot topic in "fluorinated drug design." Its compatibility with Pd-catalyzed reactions aligns with trends in "green chemistry" and "catalyst efficiency optimization," frequently discussed in academic forums. Laboratories prioritize CAS 1350513-17-5 for projects requiring precision, evidenced by searches like "scalable boronic acid synthesis" and "API intermediate suppliers."

Quality control is paramount for [5-(2,2,2-Trifluoroethoxy)-3-pyridyl]boronic acid, with HPLC and NMR being standard verification methods. Queries such as "boronic acid stability storage" and "certified reference materials" highlight user concerns about reproducibility. The compound’s role in kinase inhibitor development further links it to trending topics like "targeted cancer therapies" and "small-molecule screening libraries."

In summary, CAS No. 1350513-17-5 exemplifies the intersection of specialty chemicals and biomedical innovation. Its utility spans from academic labs to industrial-scale production, driven by demand for high-value synthetic intermediates. As research into fluorinated compounds and cross-coupling methodologies expands, this boronic acid derivative remains a focal point for scientists navigating the frontiers of organic and pharmaceutical chemistry.